Cas no 33115-31-0 (Pyrimidine,5-(1-methylethyl)-)

• Product Name: Pyrimidine,5-(1-methylethyl)-
• CAS No: 33115-31-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 294051
• Update Time: 2024-01-27

Pyrimidine,5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(1-methylethyl)-
• Pyrimidine,5-isopropyl- (6CI,8CI)
• Pyrimidine, 5-isopropyl- (6CI,8CI)

• Inchi： 1S/C7H10N2/c1-6(2)7-3-8-5-9-4-7/h3-6H,1-2H3
• InChI Key： BAUXVVCVEDWRGY-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(C)C)C=N1

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78